N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide

• Molecular Formula: C18H30N2O3S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide
• InChI: InChI=1S/C18H30N2O3S/c1-5-8-15(4)18(21)19-16-9-11-17(12-10-16)24(22,23)20(13-6-2)14-7-3/h9-12,15H,5-8,13-14H2,1-4H3,(H,19,21)
• InChI Key: UWLZJWRXAKMDSF-UHFFFAOYSA-N
• SMILES: CCCC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)N(CCC)CCC

Description

N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide, also known as DPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide acts as a competitive antagonist of the TRPV1 and TRPA1 ion channels. By binding to the channels, N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide prevents the channels from opening and allowing ions to flow through. This results in a decrease in the activity of the channels and a reduction in the physiological processes that they are involved in.
Biochemical and Physiological Effects
The use of N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide in scientific research has revealed several biochemical and physiological effects. N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide has been shown to reduce pain sensation and inflammation in animal models. Additionally, N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide has been shown to have anti-convulsant properties and may have potential applications in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide in lab experiments is that it is a selective antagonist of the TRPV1 and TRPA1 ion channels. This allows researchers to specifically investigate the activity of these channels without affecting other ion channels. However, one limitation of using N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide is that it has a relatively short half-life and may require frequent administration in experiments.

Future Directions

There are several future directions for research involving N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide. One potential direction is the investigation of the role of TRPV1 and TRPA1 ion channels in other physiological processes, such as cardiovascular function and metabolism. Additionally, the development of more selective and longer-lasting antagonists of these channels may lead to the development of new treatments for pain, inflammation, and epilepsy. Finally, the use of N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide in combination with other compounds may lead to the development of more effective treatments for these conditions.

Synthesis Methods

The synthesis of N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide involves the reaction of 4-(dipropylsulfamoyl)aniline with 2-methylpentanoyl chloride in the presence of a base. This reaction results in the formation of N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide as a white solid.

Scientific Research Applications

N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide has been used in scientific research as a tool to investigate the role of ion channels in various physiological processes. Specifically, N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide has been used to study the activity of the TRPV1 ion channel, which is involved in pain sensation and thermoregulation. N-[4-(dipropylsulfamoyl)phenyl]-2-methylpentanamide has also been used to study the activity of the TRPA1 ion channel, which is involved in pain sensation and inflammation.